Cas no 2680759-90-2 (5-Bromo-2-acetamido-1,3-thiazole-4-carboxylic acid)
2680759-90-2 structure
Product Name:5-Bromo-2-acetamido-1,3-thiazole-4-carboxylic acid
CAS No:2680759-90-2
MF:C6H5BrN2O3S
MW:265.084499120712
CID:5649156
PubChem ID:165916148
Update Time:2023-09-20
5-Bromo-2-acetamido-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid
- 2680759-90-2
- EN300-28281798
- 5-Bromo-2-acetamido-1,3-thiazole-4-carboxylic acid
-
- Inchi: 1S/C6H5BrN2O3S/c1-2(10)8-6-9-3(5(11)12)4(7)13-6/h1H3,(H,11,12)(H,8,9,10)
- InChI Key: JPZNBWQTGGELGA-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)N=C(NC(C)=O)S1
Computed Properties
- Exact Mass: 263.92043g/mol
- Monoisotopic Mass: 263.92043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 108Ų
5-Bromo-2-acetamido-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281798-0.05g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28281798-0.1g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28281798-0.25g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28281798-0.5g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28281798-1.0g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28281798-2.5g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28281798-5.0g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28281798-10.0g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28281798-1g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28281798-5g |
5-bromo-2-acetamido-1,3-thiazole-4-carboxylic acid |
2680759-90-2 | 5g |
$1572.0 | 2023-09-09 |
5-Bromo-2-acetamido-1,3-thiazole-4-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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